![molecular formula C25H40O3 B073015 5beta-Cholan-24-oic acid, 12-oxo-, methyl ester CAS No. 1173-30-4](/img/structure/B73015.png)
5beta-Cholan-24-oic acid, 12-oxo-, methyl ester
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Overview
Description
5beta-Cholan-24-oic acid, 12-oxo-, methyl ester, also known as UDCA methyl ester, is a derivative of ursodeoxycholic acid (UDCA). UDCA methyl ester is a synthetic compound that has been developed as a potential therapeutic agent for various diseases.
Mechanism of Action
The mechanism of action of 5beta-Cholan-24-oic acid, 12-oxo-, methyl ester methyl ester is not fully understood. However, it has been suggested that this compound methyl ester exerts its therapeutic effects by modulating various signaling pathways. This compound methyl ester has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which regulates the expression of antioxidant and detoxification enzymes. This compound methyl ester also inhibits the nuclear factor-kappa B (NF-κB) pathway, which is involved in inflammation and cell survival.
Biochemical and Physiological Effects
This compound methyl ester has been shown to have various biochemical and physiological effects. This compound methyl ester has been shown to reduce liver injury and inflammation in animal models of liver diseases. This compound methyl ester has also been shown to improve cognitive function and reduce neuroinflammation in animal models of neurological disorders. In addition, this compound methyl ester has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo.
Advantages and Limitations for Lab Experiments
5beta-Cholan-24-oic acid, 12-oxo-, methyl ester methyl ester has several advantages for lab experiments. This compound methyl ester is a stable compound that can be easily synthesized in large quantities. This compound methyl ester is also relatively non-toxic and has low side effects. However, there are also limitations to the use of this compound methyl ester in lab experiments. This compound methyl ester has poor solubility in water, which can limit its use in some experimental settings.
Future Directions
For the study of 5beta-Cholan-24-oic acid, 12-oxo-, methyl ester methyl ester include the development of this compound methyl ester as a therapeutic agent, investigation of the mechanism of action, and improvement of synthesis methods and solubility.
Synthesis Methods
5beta-Cholan-24-oic acid, 12-oxo-, methyl ester methyl ester is synthesized by the reaction of this compound with diazomethane. The reaction results in the substitution of the hydroxyl group at position 12 of this compound with a methyl group, forming this compound methyl ester. The synthesis method of this compound methyl ester has been well-established, and the compound can be produced in large quantities.
Scientific Research Applications
5beta-Cholan-24-oic acid, 12-oxo-, methyl ester methyl ester has been studied extensively for its potential therapeutic effects in various diseases, including liver diseases, neurological disorders, and cancer. This compound methyl ester has been shown to have anti-inflammatory, antioxidant, and anti-apoptotic properties, which make it a promising therapeutic agent.
properties
CAS RN |
1173-30-4 |
---|---|
Molecular Formula |
C25H40O3 |
Molecular Weight |
388.6 g/mol |
IUPAC Name |
methyl (4R)-4-[(5S,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-12-oxo-1,2,3,4,5,6,7,8,9,11,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate |
InChI |
InChI=1S/C25H40O3/c1-16(8-13-23(27)28-4)19-11-12-20-18-10-9-17-7-5-6-14-24(17,2)21(18)15-22(26)25(19,20)3/h16-21H,5-15H2,1-4H3/t16-,17+,18+,19-,20+,21+,24+,25-/m1/s1 |
InChI Key |
FELXMWLVJDZDPZ-MFKGMXCUSA-N |
Isomeric SMILES |
C[C@H](CCC(=O)OC)[C@H]1CC[C@@H]2[C@@]1(C(=O)C[C@H]3[C@H]2CC[C@H]4[C@@]3(CCCC4)C)C |
SMILES |
CC(CCC(=O)OC)C1CCC2C1(C(=O)CC3C2CCC4C3(CCCC4)C)C |
Canonical SMILES |
CC(CCC(=O)OC)C1CCC2C1(C(=O)CC3C2CCC4C3(CCCC4)C)C |
synonyms |
12-Oxo-5β-cholan-24-oic acid methyl ester |
Origin of Product |
United States |
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